molecular formula C13H24O6 B8570234 2,2-Bis(hydroxymethyl)propane-1,3-diyl dibutyrate CAS No. 94108-25-5

2,2-Bis(hydroxymethyl)propane-1,3-diyl dibutyrate

Cat. No.: B8570234
CAS No.: 94108-25-5
M. Wt: 276.33 g/mol
InChI Key: WVKOWOFPELTOBJ-UHFFFAOYSA-N
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Description

2,2-Bis(hydroxymethyl)propane-1,3-diyl dibutyrate is a useful research compound. Its molecular formula is C13H24O6 and its molecular weight is 276.33 g/mol. The purity is usually 95%.
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Properties

CAS No.

94108-25-5

Molecular Formula

C13H24O6

Molecular Weight

276.33 g/mol

IUPAC Name

[2-(butanoyloxymethyl)-3-hydroxy-2-(hydroxymethyl)propyl] butanoate

InChI

InChI=1S/C13H24O6/c1-3-5-11(16)18-9-13(7-14,8-15)10-19-12(17)6-4-2/h14-15H,3-10H2,1-2H3

InChI Key

WVKOWOFPELTOBJ-UHFFFAOYSA-N

Canonical SMILES

CCCC(=O)OCC(CO)(CO)COC(=O)CCC

Origin of Product

United States

Synthesis routes and methods

Procedure details

In this example, pentaerythritol tributyrate, the tributyl ester of pentaerythritol, was synthesized from pentaerythritol and butyryl chloride as follows. To a solution of pentaerythritol (0.99 g, 7.28mmol) in dry pyridine (50 mL, under argon) at 0° C. was added butyryl chloride (2.3 mL, 22 mmol, 3 equiv) dropwise over one hour. The ice bath was removed after one hour, and the reaction stirred 24 hours at room temperature. Water (7 mL) was added and the bulk of pyridine was removed on the rotary evaporator at 2 Torr. The residue was dissolved in 1N HCL (12 mL) and the pentaerythritol esters extracted with CHCl3 (3×20 mL). The combined organic extracts were dried (MGSO4) and concentrated under vacuum to an oil (2.73 g). Purification by flash column chromatography using silica gel afforded the desired triester pentaerythritol tributyrate (1.34 g; 53%) as well as pentaerythritol dibutyrate (0.51 g; 26%) and pentaerythritol tetrabutyrate (0.42 g; 14%).
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pentaerythritol tributyrate
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tributyl ester
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0.99 g
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2.3 mL
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50 mL
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solvent
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